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Compound of Interest

Compound Name: L-Lysine-2,3,3,4,4,5,5,6,6-D9 hcl

Cat. No.: B12420275

Get Quote

Target Audience: Proteomics Researchers, Cell Biologists, and Drug Development Scientists

Application Focus: Protein Synthesis, Degradation Kinetics, and Proteostasis Profiling

Introduction & Mechanistic Overview
Cellular proteostasis is maintained through a delicate balance of protein synthesis and

degradation. While traditional proteomics provides a static snapshot of protein abundance,

understanding the dynamic turnover of the proteome is critical for investigating cellular

senescence[1], microRNA-mediated translational repression[2], and drug-induced

proteotoxicity.

Pulsed Stable Isotope Labeling by Amino acids in Cell culture (pSILAC) is the gold standard for

unbiased, proteome-wide measurement of protein turnover[1]. Unlike steady-state SILAC,

which is used for relative quantification between two distinct cell populations[3], pSILAC

measures the temporal incorporation of heavy stable isotopes into a single cell population over

time.

The Biochemical Rationale for Lysine-D9: In this protocol, we utilize Lysine-D9 (DL-Lysine-d9

dihydrochloride), a stable isotope tracer where nine hydrogen atoms are replaced by

deuterium, resulting in a distinct +9 Da mass shift[4].
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Causality of Tracer Choice: Trypsin, the standard protease for bottom-up proteomics,

cleaves specifically at the C-terminus of Lysine and Arginine residues. By supplementing the

culture media with Lysine-D9, every newly synthesized tryptic peptide containing a lysine

residue will carry the +9 Da mass tag.

Mass Spectrometry Resolution: The +9 Da shift ensures that the "Heavy" (newly

synthesized) isotopic envelope is completely resolved from the "Light" (pre-existing)

envelope, eliminating interference from the natural abundance of

C and

N isotopes[4].

Experimental Logic & Self-Validating System Design
Every robust analytical protocol must be a self-validating system. The pSILAC methodology

inherently achieves this through internal standardization at the MS1 level.

When a cell is pulsed with Lysine-D9, the pre-existing proteins remain "Light" (

), while newly synthesized proteins incorporate the "Heavy" (

) label. Because both

and

peptides share the exact same physicochemical properties, they co-elute during liquid
chromatography and experience identical ionization efficiencies in the mass spectrometer.
Therefore, the

ratio extracted from a single MS scan is completely immune to technical variances such as
sample loss during digestion or ion suppression during electrospray ionization.

Kinetic Modeling
At steady-state, the total protein abundance remains constant, meaning the synthesis rate (

) equals the degradation rate (

) multiplied by the pool size. The appearance of Heavy peptides follows first-order kinetics:
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By extracting the

ratio over time, the degradation constant (

) and the protein half-life (

) can be calculated:
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Fig 1. Step-by-step workflow of pSILAC utilizing Lysine-D9 for protein turnover analysis.

Step-by-Step pSILAC Protocol
Phase 1: Pre-Culture & Adaptation

Media Preparation: Prepare "Light" SILAC media using custom DMEM deficient in Lysine

and Arginine. Supplement with natural L-Lysine (

C

N

) and L-Arginine, alongside 10% dialyzed Fetal Bovine Serum (dFBS) to prevent exogenous
amino acid contamination[3].

Cell Expansion: Culture the target cell line (e.g., HeLa, fibroblasts) in the Light media for at

least 3-5 days to ensure the baseline proteome is 100% Light.

Phase 2: The Lysine-D9 Pulse
Preparation of Heavy Media: Prepare "Heavy" SILAC media by supplementing the deficient

DMEM with Lysine-D9 (approx. 146 mg/L) and Heavy Arginine (

C

N
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, approx. 84 mg/L)[5].

Media Switch (

): Aspirate the Light media from the culture flasks. Wash the cells gently 2x with warm PBS
to remove residual light amino acids. Immediately add the pre-warmed Heavy media.

Treatment (Optional): If studying the effects of a drug or microRNA on translation, apply the

perturbation concurrently with the media switch[6].

Phase 3: Time-Course Harvesting
Sampling: Harvest cells at predetermined time points (e.g., 0h, 2h, 4h, 8h, 12h, 24h).

Lysis: Wash cell pellets in cold PBS, then lyse in a highly denaturing buffer (e.g., 8M Urea,

50 mM Tris-HCl pH 8.0, supplemented with protease inhibitors). Sonicate to shear DNA and

clarify by centrifugation (14,000 x g, 15 min).

Phase 4: Digestion & LC-MS/MS
Reduction & Alkylation: Reduce disulfide bonds with 10 mM DTT (30 min, 37°C) and alkylate

with 40 mM Iodoacetamide (30 min, dark, RT).

Tryptic Digestion: Dilute the urea concentration to <2M using 50 mM Tris-HCl. Add MS-grade

Trypsin at a 1:50 (enzyme:protein) ratio. Digest overnight at 37°C.

Desalting: Quench digestion with 1% TFA and desalt peptides using C18 StageTips.

Acquisition: Analyze via LC-MS/MS using a high-resolution instrument (e.g., Orbitrap). Data-

Independent Acquisition (DIA) is highly recommended for pSILAC to ensure contiguous

quantification of both

and

states across all time points[7].

Cellular Kinetics of Tracer Incorporation
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Fig 2. Cellular kinetics of Lysine-D9 incorporation during protein synthesis and degradation.

Data Presentation & Expected Outcomes
Table 1: Isotope Tracer Specifications for pSILAC
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Amino Acid Isotope Label
Mass Shift (

Da)

Primary
Application

Cleavage
Specificity

Light Lysine
C

N
0 Da

Pre-existing

proteome

baseline

Trypsin / Lys-C

Heavy Lysine
D

(Deuterium)
+9.056 Da

Newly

synthesized

proteins (Pulse)

Trypsin / Lys-C

Heavy Arginine
C

N
+10.008 Da

Multiplexing / Full

tryptic coverage
Trypsin

Table 2: Representative Protein Half-Life Data (HeLa Cell
Model)
Note: Data represents typical kinetic outputs derived from pSILAC time-course modeling.
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Protein
Category

Example
Target

(hr

)

Calculated
Half-Life (

)

Biological
Implication

Transcription

Factors
c-Myc, p53 0.346 ~2 hours

Rapid turnover

for acute

environmental

response.

Metabolic

Enzymes
GAPDH, PKM 0.014 ~48 hours

Stable

expression for

basal metabolic

maintenance.

Structural

Proteins
Actin, Tubulin 0.005 >120 hours

Highly stable;

structural

integrity of the

cell.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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